Cas no 152764-24-4 (6α-Spiroandrosta-1,4-diene-6,2'-oxiran-3,17-dione)
152764-24-4 structure
Product Name:6α-Spiroandrosta-1,4-diene-6,2'-oxiran-3,17-dione
CAS No:152764-24-4
MF:C20H24O3
MW:312.402766227722
CID:4557468
Update Time:2023-11-22
6α-Spiroandrosta-1,4-diene-6,2'-oxiran-3,17-dione Chemical and Physical Properties
Names and Identifiers
-
- A)-
- (6S,8R,9S,10R,13S,14S)-10,13-Dimethylspiro[7,8,9,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-6
- 6α-Spiroandrosta-1,4-diene-6,2'-oxiran-3,17-dione
-
- Inchi: 1S/C20H24O3/c1-18-7-5-12(21)9-16(18)20(11-23-20)10-13-14-3-4-17(22)19(14,2)8-6-15(13)18/h5,7,9,13-15H,3-4,6,8,10-11H2,1-2H3/t13-,14-,15-,18+,19-,20+/m0/s1
- InChI Key: GFNJDRLFFJDJAC-JKAPWZSASA-N
- SMILES: O1C[C@@]21C1=CC(C=C[C@]1(C)[C@H]1CC[C@]3(C)C(CC[C@H]3[C@@H]1C2)=O)=O
Computed Properties
- Exact Mass: 312.172545g/mol
- Monoisotopic Mass: 312.172545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 689
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.7
- Molecular Weight: 312.4g/mol
6α-Spiroandrosta-1,4-diene-6,2'-oxiran-3,17-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S682965-10mg |
6α-Spiro[androsta-1,4-diene-6,2'-oxiran]-3,17-dione |
152764-24-4 | 10mg |
$ 1401.00 | 2023-09-06 | ||
| TRC | S682965-100mg |
6α-Spiro[androsta-1,4-diene-6,2'-oxiran]-3,17-dione |
152764-24-4 | 100mg |
$ 1815.00 | 2022-06-03 | ||
| TRC | S682965-1mg |
6α-Spiro[androsta-1,4-diene-6,2'-oxiran]-3,17-dione |
152764-24-4 | 1mg |
$ 173.00 | 2023-09-06 | ||
| TRC | S682965-5mg |
6α-Spiro[androsta-1,4-diene-6,2'-oxiran]-3,17-dione |
152764-24-4 | 5mg |
$ 798.00 | 2023-09-06 |
6α-Spiroandrosta-1,4-diene-6,2'-oxiran-3,17-dione Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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